Cas no 851406-13-8 (N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2,2-dimethylpropanamide)

• Product Name: N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2,2-dimethylpropanamide
• CAS No: 851406-13-8
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• CID: 6299975
• PubChem ID: 3296992
• Update Time: 2025-05-19

N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2,2-dimethylpropanamide
• CCG-28225
• SMR000016200
• AB00669565-01
• HMS2256C03
• F0611-0630
• 851406-13-8
• CHEMBL1503853
• SR-01000094566-1
• N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2,2-dimethylpropanamide
• MLS000101582
• N-(2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)pivalamide
• SR-01000094566
• AKOS016488423

• Inchi： 1S/C17H22N2O3/c1-17(2,3)16(21)18-8-7-12-9-11-5-6-13(22-4)10-14(11)19-15(12)20/h5-6,9-10H,7-8H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： MPALTOVRPJEWFQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NCCC1C(NC2C=C(C=CC=2C=1)OC)=O

Computed Properties

• Exact Mass: 302.16304257g/mol
• Monoisotopic Mass: 302.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4Ų

Additional information on N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2,2-dimethylpropanamide

N-CAS No. 851406-13-8: A Comprehensive Overview of N-2-(7-Methoxy-2-Oxo-1,2-Dihydroquinolin-3-Yl)Ethyl

The compound with CAS No. 851406-13-8, commonly referred to as N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule is characterized by its quinoline core, which is a heterocyclic aromatic system, and its methoxy substituent at the 7-position. These features contribute to its stability and bioactivity.

Recent studies have highlighted the importance of N-substituted amides in medicinal chemistry. The N-(7-methoxyquinolinyl)ethyl moiety in this compound has been shown to exhibit promising pharmacokinetic properties, making it a valuable lead for developing new therapeutic agents. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders.

The synthesis of N-CAS No. 851406-13-8 involves a multi-step process that includes the formation of the quinoline ring system and subsequent functionalization with the methoxy and amide groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process. These methods not only enhance yield but also improve the purity of the final product, which is essential for its application in preclinical studies.

In terms of biological activity, N-CAS No. 851406-13-8 has demonstrated selective binding to specific receptors and proteins. For instance, studies have shown that it interacts with G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes. This interaction suggests potential applications in treating conditions such as inflammation and metabolic disorders.

Moreover, the compound's dimethylpropanamide group plays a crucial role in modulating its pharmacokinetic profile. This group enhances solubility and bioavailability, making it more effective when administered orally or through other routes. Researchers have also investigated its metabolic pathways, revealing that it undergoes phase II conjugation reactions, which are critical for its elimination from the body.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in various biological systems with greater accuracy. Molecular docking studies have provided insights into its binding affinity with target proteins, while quantitative structure–activity relationship (QSAR) models have helped identify key structural features responsible for its bioactivity.

In conclusion, N-CAS No. 851406 - 13 - 8 represents a promising molecule with diverse applications in drug discovery and development. Its unique chemical structure and favorable pharmacokinetic properties make it a valuable candidate for further exploration in preclinical trials. As research continues to uncover its full potential, this compound is expected to contribute significantly to the advancement of medicinal chemistry.